CARM1-IN-7G

• CAS No.: 1020399-49-8
• Product Name: CARM1-IN-7G
• Molecular Formula: C26H21Br2NO3
• Molecular Weight: 555.26
• IUPAC Name: (3E,5E)-1-benzyl-3,5-bis[(3-bromo-4-hydroxyphenyl)methylidene]piperidin-4-one
• Standard InChI: InChI=1S/C26H21Br2NO3/c27-22-12-18(6-8-24(22)30)10-20-15-29(14-17-4-2-1-3-5-17)16-21(26(20)32)11-19-7-9-25(31)23(28)13-19/h1-13,30-31H,14-16H2/b20-10+,21-11+
• Standard InChIKey: KNMFTTWVELIVCC-JTMCVSSMSA-N
• SMILES: C1C(=CC2=CC(=C(C=C2)O)Br)C(=O)C(=CC3=CC(=C(C=C3)O)Br)CN1CC4=CC=CC=C4
• Appearance: Solid powder
• Description: CARM1-IN-7G is an inhibitor of coactivator-associated arginine methyltransferase 1 (CARM1). It has lower or no activity against a panel of different PRMTs or HKMTs.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CARM1-IN-7G; CARM1IN7G; CARM1 IN 7G; CARM1-inhibitor-7G; CARM1 inhibitor 7G
• Reference: 1: Cheng D, Valente S, Castellano S, Sbardella G, Di Santo R, Costi R, Bedford MT, Mai A. Novel 3,5-bis(bromohydroxybenzylidene)piperidin-4-ones as coactivator-associated arginine methyltransferase 1 inhibitors: enzyme selectivity and cellular activity. J Med Chem. 2011 Jul 14;54(13):4928-32. doi: 10.1021/jm200453n. Epub 2011 Jun 13. PubMed PMID: 21612300; PubMed Central PMCID: PMC3487391.
• PubChem Compound: 24827559
• Last Modified: Nov 11 2021